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Compound of Interest

Compound Name:
3-(Methylamino)-4-nitrobenzoic

acid

Cat. No.: B1604077 Get Quote

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals, offering

in-depth technical support for the safe handling and disposal of 3-(Methylamino)-4-
nitrobenzoic acid. Our goal is to synthesize established safety protocols with practical, field-

proven insights to ensure both experimental integrity and user safety.

Compound Identification and Hazard Summary
3-(Methylamino)-4-nitrobenzoic acid is an aromatic carboxylic acid derivative used as an

intermediate in organic synthesis. Due to its functional groups—a nitro group and an amino

group—it possesses specific hazards that require careful management.

Table 1: Physicochemical Properties of 3-(Methylamino)-4-nitrobenzoic acid
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Property Value Source(s)

IUPAC Name
3-(methylamino)-4-nitrobenzoic

acid
[1]

CAS Number 214778-10-6 [1]

Molecular Formula C₈H₈N₂O₄ [1]

Molecular Weight 196.16 g/mol [1]

Appearance Crystalline powder

Table 2: GHS Hazard Classification

GHS Classification Hazard Statement Signal Word

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed Warning

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation Warning

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye

irritation
Warning

Specific Target Organ Toxicity,

Single Exposure (Category 3),

Respiratory Tract Irritation

H335: May cause respiratory

irritation
Warning

(Source: PubChem CID

22184623)[1]

Frequently Asked Questions (FAQs): Core Handling &
Storage
This section addresses common questions regarding the day-to-day handling and storage of 3-
(Methylamino)-4-nitrobenzoic acid.

Q1: What are the primary hazards I should be aware of before starting my experiment?
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A1: The primary hazards are acute toxicity and irritation. The compound is classified as harmful

if swallowed[1]. Direct contact can cause significant skin and serious eye irritation[1]. Inhalation

of the dust may lead to respiratory tract irritation[1]. Aromatic nitro compounds as a class

should be handled with care, as they can be absorbed through the skin and may have systemic

effects[2][3].

Q2: What Personal Protective Equipment (PPE) is mandatory for handling this compound?

A2: A multi-layered approach to PPE is essential. The minimum required PPE includes:

Eye Protection: Chemical safety goggles that meet ANSI Z.87.1 or European Standard

EN166 standards are required at all times[4][5]. A face shield should be worn over goggles if

there is a risk of splashing or dust generation[6].

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.

Always inspect gloves for integrity before use and use proper removal techniques to avoid

skin contact[7]. Dispose of contaminated gloves immediately according to your institution's

guidelines[7].

Body Protection: A flame-resistant lab coat, fully buttoned, is required. Long pants and

closed-toe, closed-heel shoes must be worn to cover all exposed skin[6].

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of dust[4][8]. If engineering controls are insufficient and dust is generated, a

NIOSH-approved respirator with a particulate filter (e.g., N95 or P100) is necessary[5][7].

Q3: How should I properly store this chemical to ensure its stability and safety?

A3: Proper storage is critical to prevent degradation and hazardous reactions.

Container: Keep the compound in a tightly closed, properly labeled container[9][10].

Environment: Store in a cool, dry, and well-ventilated area[9][10]. The storage location

should be designated for hazardous chemicals, away from general laboratory traffic.

Segregation: Store away from incompatible materials, particularly strong oxidizing agents,

strong acids, acid chlorides, and acid anhydrides, to prevent potentially hazardous
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reactions[2][7][8].

Experimental Workflow: Safe Handling
The following diagram outlines the logical workflow for safely handling 3-(Methylamino)-4-
nitrobenzoic acid in a laboratory setting.
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Caption: Standard workflow for handling 3-(Methylamino)-4-nitrobenzoic acid.
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Troubleshooting Guides: Spills and Exposure
Immediate and correct response to accidents is crucial for minimizing harm.

Scenario 1: Small Solid Spill in the Laboratory (<5 grams)
If you encounter a small spill of solid 3-(Methylamino)-4-nitrobenzoic acid, follow this

protocol. For larger spills, evacuate the area and contact your institution's emergency response

team.

Step-by-Step Spill Cleanup Protocol:

Alert & Secure: Immediately alert personnel in the vicinity. Restrict access to the spill

area[11].

Assess & Ventilate: Ensure the area is well-ventilated, preferably within a fume hood. Do not

attempt to clean a spill outside of a hood if you are not equipped with respiratory

protection[12].

Don PPE: Wear the mandatory PPE as described above: chemical goggles, a face shield, a

lab coat, and double-glove with chemical-resistant gloves (e.g., nitrile)[12][13].

Contain: Gently cover the spill with an inert, non-combustible absorbent material such as

vermiculite, sand, or a commercial spill pillow[12][14][15]. Causality: Do not use paper towels

or other combustible materials, as they can create a fire hazard when mixed with nitro

compounds[12].

Collect: Carefully scoop the mixture into a clearly labeled, sealable hazardous waste

container. Use non-sparking tools to avoid ignition sources[10][12]. Avoid creating dust

during this process[7].

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (like

ethanol or acetone), followed by a thorough wash with soap and water[12]. All cleaning

materials must be placed in the hazardous waste container.

Dispose: Seal and label the waste container. Dispose of it as hazardous chemical waste

according to your institution's Environmental Health & Safety (EHS) guidelines[16].
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Spill Response Decision Workflow
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Caption: Decision-making workflow for responding to a chemical spill.

Scenario 2: Accidental Exposure
Q: What are the immediate first-aid steps for skin or eye contact?

A: Act immediately to mitigate the effects of exposure.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

thoroughly with soap and plenty of water for at least 15 minutes[4][7][9]. Seek medical
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attention if irritation persists[4].

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids[4][7][9]. Remove contact lenses if

present and easy to do. Seek immediate medical attention from an ophthalmologist[4].

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, begin artificial respiration (do not use mouth-to-mouth). Seek immediate

medical attention[4][9].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person[7][8]. Seek immediate medical attention[7]. In all cases,

provide the Safety Data Sheet (SDS) to the responding medical personnel.

Waste Disposal Protocol
Q: How do I correctly dispose of waste 3-(Methylamino)-4-nitrobenzoic acid and

contaminated materials?

A: All waste containing this compound, including surplus chemical, grossly contaminated

materials (e.g., absorbent from a spill), and empty containers, must be treated as hazardous

waste.

Step-by-Step Disposal Protocol:

Segregation: Do not mix this waste with other waste streams, especially incompatible

materials[12]. It should be segregated as a solid, non-halogenated organic waste unless

institutional guidelines specify otherwise.

Containerization: Place the waste in a robust, sealable, and chemically compatible container.

Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical name:

"3-(Methylamino)-4-nitrobenzoic acid"[7][12].

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by your institution's EHS department.

Professional Disposal: The final disposal method will likely be incineration in a chemical

incinerator equipped with an afterburner and scrubber[7]. This must be handled by a licensed
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professional waste disposal service[7]. Never dispose of this chemical down the drain or in

regular trash[4][7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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